Cas no 431047-37-9 (BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-)
431047-37-9 structure
Product Name:BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-
CAS No:431047-37-9
MF:C13H11FO
MW:202.224247217178
CID:3367234
PubChem ID:15526305
Update Time:2025-04-21
BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL-
- HS-5776
- 431047-37-9
- 1-(4-Fluorophenoxy)-2-methylbenzene
- SCHEMBL3755350
- 1-(4-Fluorophenoxy)-2-methyl benzene
- (4-Fluorophenyl)(2-methylphenyl) ether
-
- Inchi: 1S/C13H11FO/c1-10-4-2-3-5-13(10)15-12-8-6-11(14)7-9-12/h2-9H,1H3
- InChI Key: MUTKBKUXNYJYHW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC1C=CC=CC=1C
Computed Properties
- Exact Mass: 202.079393132g/mol
- Monoisotopic Mass: 202.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
BENZENE, 1-(4-FLUOROPHENOXY)-2-METHYL- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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